Cas no 33478-03-4 (Thermopsine)

• Product Name: Thermopsine
• CAS No: 33478-03-4
• MF: C₁₅H₂₁BrN₂O
• MW: 325.244043111801
• CID: 918002
• PubChem ID: 54605823
• Update Time: 2025-04-19

Thermopsine Chemical and Physical Properties

Names and Identifiers

• Thermopsine
• 3,4,5,6-Tetradehydrospartein-2-one
• AC1L3OSV
• AC1Q6APT
• Anagyrine, monohydrobromide
• d-Thermopsine
• ANAGYRINE, HYDROBROMIDE
• NSC76019
• NSC 76019
• 33478-03-4
• NSC-76019

• Inchi： 1S/C15H20N2O.BrH/c18-15-6-3-5-14-11-8-12(10-17(14)15)13-4-1-2-7-16(13)9-11;/h3,5-6,11-13H,1-2,4,7-10H2;1H/t11-,12-,13-;/m1./s1
• InChI Key： FJFXJZVNFFKWHQ-NLPVPVDASA-N
• SMILES： Br.O=C1C=CC=C2[C@H]3CN4CCCC[C@@H]4[C@@H](CN21)C3

Computed Properties

• Exact Mass: 324.08400
• Monoisotopic Mass: 244.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6A^2

Experimental Properties

• Density: 1.22
• Melting Point: 205-206℃
• Boiling Point: 455.6°Cat760mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.628
• PSA: 25.24000
• LogP: 2.71590